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Introduction

Methyl hexacosanoate (CH3(CH2)22COOCHSs) is a long-chain fatty acid methyl ester (FAME)
that holds significance in various scientific domains, including lipidomics, materials science,
and as a reference standard in analytical chemistry.[1] Its long aliphatic chain imparts distinct
physical characteristics that are crucial for its behavior in different systems. This technical
guide provides an in-depth overview of the physical properties of methyl hexacosanoate,
supported by experimental methodologies and structured data presentation for ease of
reference and comparison.

Core Physical Properties

Methyl hexacosanoate is characterized as a wax-like or crystalline solid at room temperature.
[1][2][3] Its appearance is generally described as a white to off-white solid.[4] The high
molecular weight and long, saturated hydrocarbon chain are primary determinants of its
physical state and solubility characteristics.

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of methyl
hexacosanoate compiled from various sources. It is important to note that minor variations in
reported values can arise from different experimental methods and sample purities.
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Property Value Units Reference(s)
Molecular Formula C27H5402

Molecular Weight 410.72 g/mol

Melting Point 56.7 - 63.8 °C

Boiling Point 439.5-454.2 °C (at 760 mmHg)

Density 0.8554 - 0.859 g/cm3

Flash Point 220.9 °C

Refractive Index 1.452

Water Solubility Very low/Insoluble mg/L

Solubility in Organic
Soluble
Solvents

Experimental Protocols for Property Determination

The characterization of the physical properties of methyl hexacosanoate relies on established
analytical techniques. The following sections detail the general methodologies employed for
determining the key properties listed above.

Melting Point Determination

The melting point of a waxy solid like methyl hexacosanoate can be determined using several
standard methods:

o Capillary Method: A small, powdered sample is packed into a capillary tube and placed in a
melting point apparatus. The temperature is gradually increased, and the range from the
temperature at which the substance begins to melt to the temperature at which it is
completely liquid is recorded.

« Differential Scanning Calorimetry (DSC): DSC is a thermoanalytical technique that measures
the difference in the amount of heat required to increase the temperature of a sample and a
reference. The melting point is determined as the peak temperature of the endothermic
transition corresponding to the melting of the sample.
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Boiling Point Determination
Due to its high boiling point, specialized techniques are often required for the accurate

determination of the boiling point of methyl hexacosanoate:

« Distillation under Reduced Pressure: To avoid thermal decomposition at its atmospheric
boiling point, the distillation is often carried out under reduced pressure. The observed
boiling point is then extrapolated to atmospheric pressure using a nomograph or the
Clausius-Clapeyron equation.

e Thermogravimetric Analysis (TGA): TGA can be used to estimate the boiling point by
measuring the temperature at which the sample undergoes significant mass loss due to
volatilization under controlled heating.

Density Determination

For waxy solids that are insoluble in water, the immersion method (based on Archimedes'
principle) is a common and accurate technique:

e The dry weight of the solid sample is measured in the air.

e The sample is then coated with a thin layer of an inert material of known density (like paraffin
wax) if it is porous.

e The coated sample is weighed while suspended in a liquid of known density (usually water).

¢ The density of the sample is calculated from the difference between the weight in air and the
weight in the liquid.

Solubility Assessment

The solubility of methyl hexacosanoate is determined by systematically testing its dissolution
in various solvents:

» Aknown mass of methyl hexacosanoate is added to a specific volume of a solvent at a
controlled temperature.

» The mixture is agitated to facilitate dissolution.
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» Visual observation is used to determine if the solid has completely dissolved.

o For quantitative analysis, the concentration of the dissolved ester can be determined using
techniques like gas chromatography after reaching saturation. Due to its long-chain nature,
methyl hexacosanoate is generally soluble in nonpolar organic solvents such as hexane,
chloroform, and toluene, and has very low solubility in polar solvents like water.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of methyl hexacosanoate.
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Caption: Experimental workflow for physical property characterization.

Conclusion
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The physical properties of methyl hexacosanoate are fundamental to its application and
study. A thorough understanding of its melting and boiling points, density, and solubility is
essential for researchers and professionals in drug development and materials science. The
methodologies outlined in this guide provide a framework for the accurate and reliable
characterization of this and similar long-chain fatty acid esters. The provided data serves as a
valuable reference for future research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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